Ethyl 4-[(3-pyridin-3-ylpyrrolidine-1-carbonyl)amino]cyclohexane-1-carboxylate

• IUPAC Name: ethyl 4-[(3-pyridin-3-ylpyrrolidine-1-carbonyl)amino]cyclohexane-1-carboxylate
• InChI: InChI=1S/C19H27N3O3/c1-2-25-18(23)14-5-7-17(8-6-14)21-19(24)22-11-9-16(13-22)15-4-3-10-20-12-15/h3-4,10,12,14,16-17H,2,5-9,11,13H2,1H3,(H,21,24)
• InChI Key: QBOWESOXNJIHBW-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1CCC(CC1)NC(=O)N2CCC(C2)C3=CN=CC=C3
• Molecular Formula: C19H27N3O3
• Molecular Weight: 345.4 g/mol

Description

Ethyl 4-[(3-pyridin-3-ylpyrrolidine-1-carbonyl)amino]cyclohexane-1-carboxylate, commonly known as EPPC, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of EPPC is not fully understood, but it is believed to involve the inhibition of specific enzymes and receptors in the body. EPPC has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in the production of inflammatory mediators. EPPC has also been shown to bind to specific receptors in the body, including the cannabinoid receptor CB1 and the serotonin receptor 5-HT1A.
Biochemical and Physiological Effects:
EPPC has been shown to exhibit significant anti-inflammatory and analgesic effects in various animal models. It has also been shown to reduce fever and inflammation in rats. In addition, EPPC has been shown to have anxiolytic and antidepressant effects in animal models.

Advantages and Limitations for Lab Experiments

EPPC has several advantages for lab experiments, including its high purity and stability, which make it easy to handle and store. However, EPPC also has some limitations, including its relatively low solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for research on EPPC. One area of interest is the development of new drugs based on the structure of EPPC. Another area of interest is the study of the mechanism of action of EPPC, which could lead to a better understanding of its potential applications. Finally, the synthesis of new materials based on the structure of EPPC could lead to the development of new materials with unique properties.

Synthesis Methods

EPPC can be synthesized through a multi-step process that involves the reaction of cyclohexanone with 3-pyridin-3-ylpyrrolidine-1-carboxylic acid and ethyl chloroformate. The resulting product is then purified through recrystallization to obtain a pure form of EPPC.

Scientific Research Applications

EPPC has been widely studied for its potential applications in various fields, including medicinal chemistry, drug discovery, and material science. In medicinal chemistry, EPPC has been shown to exhibit significant anti-inflammatory and analgesic properties, making it a promising candidate for the development of new pain-relieving drugs. In drug discovery, EPPC has been used as a lead compound for the development of new drugs that target specific enzymes and receptors. In material science, EPPC has been used as a building block for the synthesis of new materials with unique properties.